BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide on
Rhodium(ll) Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rhodium acetate

Cat. No.: B1295764

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental molecular properties of
rhodium(ll) acetate, a key organometallic complex with significant applications in catalysis and
pharmaceutical development.

Molecular Formula and Weight

Rhodium(ll) acetate is most commonly encountered as a stable dimer, featuring a distinctive
paddlewheel structure. This dimeric form is the basis for its catalytic activity. The compound
can exist in both anhydrous and hydrated forms. The quantitative data for these forms are
summarized below.

Compound Form Molecular Formula Molar Mass ( g/mol )
Anhydrous Dimer CsH120sRh2[1][2][3][4][5] 441.99[1][21[3][6][7]
Dihydrate Dimer CsH16010Rh2[8] 478.02

The anhydrous form, with the chemical formula Rh2(OOCCHs3)a4, is the most frequently utilized
in synthetic chemistry.[7][9]

Experimental Protocols

Synthesis of Rhodium(Il) Acetate Dimer:
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A common laboratory-scale synthesis involves the heating of hydrated rhodium(lll) chloride in
glacial acetic acid.

e Procedure:

o

A suspension of hydrated rhodium(lll) chloride in glacial acetic acid is refluxed.

[¢]

The reflux is continued until the solution turns a deep emerald-green color.

[e]

The bulk of the acetic acid is removed by evaporation.

o

The remaining residue is heated to remove any final traces of acetic acid.

o

The solid residue is then purified by extraction with a suitable solvent, such as boiling
acetone, followed by crystallization.

Logical Relationships and Structures

The fundamental unit of rhodium(ll) acetate dimerizes to form the catalytically active species.
This relationship is depicted in the following diagram.

Rhodium(Il) Acetate Monomer
Rh(CHsCOO)2

imerization

Rhodium(ll) Acetate Dimer
Rh2(CH3COO)4

Click to download full resolution via product page

Dimerization of Rhodium(ll) Acetate Monomer.

The structure of the rhodium(ll) acetate dimer consists of two rhodium atoms, each with an
octahedral geometry.[8] These rhodium atoms are bridged by four acetate ligands, forming the
characteristic paddlewheel conformation.[8] A rhodium-rhodium bond exists between the two
metal centers.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1295764?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/122130469
https://pubchem.ncbi.nlm.nih.gov/compound/122130469
https://www.scbt.com/p/rhodium-ii-acetate-dimer-15956-28-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2332600.htm
https://www.fishersci.ca/shop/products/rhodium-ii-acetate-dimer-anhydrous-ca-46-rh-thermo-scientific/p-4510064
https://www.thermofisher.com/order/catalog/product/268632500
https://www.americanelements.com/rhodium-ii-acetate-dimer-15956-28-2
https://www.lobachemie.com/homogeneous-catalyst-05572/rhodium-ii-acetate-dimer-CASNO-15956-28-2.aspx
https://www.lobachemie.com/homogeneous-catalyst-05572/rhodium-ii-acetate-dimer-CASNO-15956-28-2.aspx
https://www.chemeurope.com/en/encyclopedia/Rhodium%28II%29_acetate.html
https://www.strem.com/product/45-1730
https://www.benchchem.com/product/b1295764#molecular-formula-and-weight-of-rhodium-ii-acetate
https://www.benchchem.com/product/b1295764#molecular-formula-and-weight-of-rhodium-ii-acetate
https://www.benchchem.com/product/b1295764#molecular-formula-and-weight-of-rhodium-ii-acetate
https://www.benchchem.com/product/b1295764#molecular-formula-and-weight-of-rhodium-ii-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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